molecular formula C10H10N2OS B1483498 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbaldehyde CAS No. 2090255-92-6

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbaldehyde

Cat. No. B1483498
CAS RN: 2090255-92-6
M. Wt: 206.27 g/mol
InChI Key: ZEJIAYVYNIEZLM-UHFFFAOYSA-N
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Description

The compound “1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbaldehyde” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms . The compound also contains a thiophene ring, which is a five-membered aromatic ring with four carbon atoms and a sulfur atom .


Chemical Reactions Analysis

The chemical reactions involving “1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbaldehyde” would depend on the specific conditions and reagents used. Pyrazole and thiophene rings can participate in various chemical reactions, including electrophilic substitution and nucleophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbaldehyde” would depend on its exact molecular structure. In general, pyrazole and thiophene derivatives are stable aromatic compounds .

Scientific Research Applications

Synthesis and Characterization

  • Heterocyclic Schiff Bases Synthesis : A study described the synthesis of heteroaryl pyrazole derivatives and their reaction with chitosan to form Schiff bases. These compounds were characterized by various analytical techniques and evaluated for antimicrobial activity against a range of bacteria and fungi, showing that antimicrobial activity depends on the Schiff base moiety (Hamed et al., 2020).

Biological Activities

  • Antimicrobial and Antioxidant Properties : Some studies focused on synthesizing new heterocyclic compounds with pyrazole moieties, which exhibited antimicrobial, antioxidant, anti-inflammatory, and analgesic activities. These activities were assessed using various assays, demonstrating the potential of these compounds in medicinal chemistry (Abdel-Wahab et al., 2012).

  • Antimicrobial Activity of Flavonols : A novel series of flavonols synthesized from 2-hydroxyacetophenones and pyrazole derivatives showed significant antibacterial and antifungal activities. The compounds were synthesized using a modified Algar–Flynn–Oyamada reaction, highlighting the utility of these heterocyclic compounds in developing new antimicrobial agents (Ashok et al., 2016).

  • Molecular Docking Studies : Research involving the synthesis of triazolyl pyrazole derivatives and their evaluation for antimicrobial activities included molecular docking studies to assess their potential as E. coli enzyme inhibitors. Some compounds exhibited broad-spectrum antimicrobial activities and moderate antioxidant activities, suggesting their effectiveness against bacterial targets (Bhat et al., 2016).

Chemical Properties and Synthesis Techniques

  • Novel Fluorescent Sensor Development : The synthesis of a novel compound through Suzuki coupling reaction demonstrated its potential as a fluorescent sensor for detecting ferric ions. This study showed the compound's selective quenching of fluorescence in the presence of Fe3+, highlighting its application in chemical sensing and analysis (Zhang et al., 2016).

Mechanism of Action

The mechanism of action of “1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbaldehyde” would depend on its application. For example, many pyrazole and thiophene derivatives exhibit biological activity and are used in medicinal chemistry .

properties

IUPAC Name

2-ethyl-5-thiophen-3-ylpyrazole-3-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10N2OS/c1-2-12-9(6-13)5-10(11-12)8-3-4-14-7-8/h3-7H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZEJIAYVYNIEZLM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=CC(=N1)C2=CSC=C2)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

206.27 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carbaldehyde

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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